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Frequently Asked Questions (FAQs)

Can Z-LEHD-FMK tolerate repeated freeze-thaw cycles? No, it is not recommended. To preserve

the inhibitor's potency, you should prepare single-use aliquots and avoid repeated freeze-thaw

cycles [1].

What is the best way to store Z-LEHD-FMK? For long-term storage, the powder should be kept at

-20°C in a sealed container, protected from moisture [2] [3]. Freshly prepared stock solutions in

DMSO (typically 10-20 mM) are stable for several months when stored as aliquots at -20°C [1].

I see precipitation in my solution. What should I do? Z-LEHD-FMK is insoluble in water [1]. If

precipitation occurs in your DMSO stock or a working dilution, you can try to resolve it by briefly

warming the tube to 37°C and vortexing before use [1].

I'm concerned about off-target effects. How can I mitigate them? Using the lowest effective

concentration (typically 20 μM for cells) is key [1]. High concentrations (>50 μM) can lead to non-

specific inhibition. Always include DMSO-only vehicle controls in your experiments, and consider

using a pan-caspase inhibitor like Z-VAD-FMK as a reference for selectivity [1].

Experimental Protocols & Data

Here are the standard protocols for using Z-LEHD-FMK in cell and animal models, compiled from research

data.
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Application
Recommended
Concentration/Dose

Preparation Method Incubation/Administration

In Vitro (Cell
Models) [1]
[4] [5]

20 μM Dissolve in DMSO to

make a 10-20 mM
stock solution. Further

dilute in cell culture
medium.

Pre-treat cells for 30 minutes to 2

hours before applying the
apoptotic stimulus.

In Vivo
(Rodent
Models) [1]
[5]

0.5 - 1.0 mg/kg or 0.8
μmol/kg

Dissolve dry compound
in DMSO first, then

dilute in phosphate-
buffered saline (PBS)

immediately before
injection.

Administer intravenously (i.v.) or
intrathecally.

The table below summarizes key quantitative data on the solubility and stability of Z-LEHD-FMK for your

experimental planning.

Parameter Details & Values

Molecular Weight [2] [5] 690.72 g/mol

CAS Number [2] [5] 210345-04-3

| Solubility | DMSO: >100 mg/mL (≥144.78 mM) [2] [5]. Ethanol: ≥98.2 mg/mL [5]. Water: Insoluble [1]

[5]. | | Stock Solution Stability | >10 mM in DMSO. Aliquot and store at -20°C; stable for several months.

Avoid repeated freeze-thaw cycles [1] [5]. |

Mechanism of Action

The following diagram illustrates the intrinsic apoptosis pathway and how Z-LEHD-FMK acts as a selective

inhibitor.
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Problem Potential Cause Solution & Recommendations

Loss of Inhibitory
Activity

Stock solution degraded due
to improper storage or

repeated freeze-thaw cycles
[1].

Prepare fresh single-use aliquots. Avoid storing
working dilutions for extended periods.

Poor Solubility /
Precipitation

Compound is insoluble in
aqueous buffers [1].

Always prepare a stock in DMSO first. For in
vivo work, dilute DMSO stock in PBS

immediately before use and ensure it is fully
dissolved [1] [5].

Inconsistent
Caspase Assay
Results

High DMSO concentration
interfering with assay;

incomplete inhibition [1].

Validate with a DMSO-only control. Ensure
sufficient pre-incubation time (optimize between

15-60 min for your cell type) [1].

Suspected Off-
Target Effects

Concentration is too high [1]. Titrate the inhibitor and use the lowest effective

dose (start with 20 μM). Include a pan-caspase
inhibitor control to demonstrate selectivity [1].

Key Technical Notes

Solvent Caution: Hygroscopic DMSO can absorb water and affect solubility over time. Use newly
opened DMSO for preparing stock solutions [2].

Dilution Calculator: Manufacturer websites often provide online calculators to help determine the
precise volumes needed to achieve your desired working concentration [3].

Pathway Confirmation: To confirm the specific involvement of the caspase-9 pathway in your model,
measure the activity of downstream executioner caspases (like caspase-3) after Z-LEHD-FMK
treatment. Effective inhibition should lead to a significant reduction in their activity [1] [6].

Need Custom Synthesis?
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[Online PDF]. Available at: [https://www.smolecule.com/products/b547841#z-lehd-fmk-repeated-

freeze-thaw-cycles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://z-fa-fmk.com/index.php?g=Wap&m=Article&a=detail&id=2
https://www.medchemexpress.com/z-lehd-fmk.html
https://www.biocrick.com/Z-LEHD-FMK-BCC5117.html
https://bio-protocol.org/exchange/minidetail?id=7125468&type=30
https://www.apexbt.com/z-lehd-fmk.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11158808/
https://www.smolecule.com/products/b547841#z-lehd-fmk-repeated-freeze-thaw-cycles
https://www.smolecule.com/products/b547841#z-lehd-fmk-repeated-freeze-thaw-cycles
https://www.smolecule.com/products/b547841#z-lehd-fmk-repeated-freeze-thaw-cycles
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547841?utm_src=pdf-bulk
https://www.smolecule.com/products/s547841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s547841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

